Cas no 1361650-11-4 (4-Amino-3,5-bis(2,3,5-trichlorophenyl)pyridine)

• Product Name: 4-Amino-3,5-bis(2,3,5-trichlorophenyl)pyridine
• CAS No: 1361650-11-4
• MF: C₁₇H₈Cl₆N₂
• MW: 452.976818084717
• CID: 4967024
• Update Time: 2025-11-01

4-Amino-3,5-bis(2,3,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3,5-bis(2,3,5-trichlorophenyl)pyridine

• Inchi： 1S/C17H8Cl6N2/c18-7-1-9(15(22)13(20)3-7)11-5-25-6-12(17(11)24)10-2-8(19)4-14(21)16(10)23/h1-6H,(H2,24,25)
• InChI Key： IMAOBTQEPKOTNX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=NC=C(C2C=C(C=C(C=2Cl)Cl)Cl)C=1N)Cl)Cl

Computed Properties

• Exact Mass: 451.878914 g/mol
• Monoisotopic Mass: 449.881864 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 38.9
• Molecular Weight: 453.0

Additional information on 4-Amino-3,5-bis(2,3,5-trichlorophenyl)pyridine

4-Amino-3,5-bis(2,3,5-trichlorophenyl)pyridine (CAS No. 1361650-11-4): An Overview of Its Structure, Properties, and Applications

4-Amino-3,5-bis(2,3,5-trichlorophenyl)pyridine (CAS No. 1361650-11-4) is a unique and versatile compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its complex molecular structure, which includes a pyridine ring substituted with amino and trichlorophenyl groups. The intricate arrangement of these functional groups imparts distinct chemical and physical properties to the molecule, making it a valuable candidate for various applications.

The molecular formula of 4-Amino-3,5-bis(2,3,5-trichlorophenyl)pyridine is C₂₀H₁₂Cl₆N₂, and its molecular weight is 489.17 g/mol. The compound's structure consists of a central pyridine ring with an amino group at the 4-position and two trichlorophenyl groups at the 3 and 5 positions. This configuration not only enhances the compound's stability but also influences its reactivity and solubility in different solvents.

In terms of physical properties, 4-Amino-3,5-bis(2,3,5-trichlorophenyl)pyridine is a solid at room temperature with a melting point ranging from 170 to 172°C. It is insoluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and chloroform. These solubility characteristics make it suitable for various chemical reactions and analytical techniques.

The chemical properties of 4-Amino-3,5-bis(2,3,5-trichlorophenyl)pyridine are primarily influenced by the presence of the amino group and the trichlorophenyl substituents. The amino group can participate in hydrogen bonding and can act as a nucleophile in various reactions. The trichlorophenyl groups contribute to the compound's electron-withdrawing properties, which can affect its reactivity in electrophilic substitution reactions.

4-Amino-3,5-bis(2,3,5-trichlorophenyl)pyridine has been the subject of numerous studies due to its potential applications in pharmaceutical research. Recent studies have explored its biological activities and potential therapeutic uses. For instance, research has shown that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 4-Amino-3,5-bis(2,3,5-trichlorophenyl)pyridine could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 4-Amino-3,5-bis(2,3,5-trichlorophenyl)pyridine has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase pathways. These results indicate that 4-Amino-3,5-bis(2,3,5-trichlorophenyl)pyridine may have therapeutic potential in cancer treatment.

The synthesis of 4-Amino-3,5-bis(2,3,5-trichlorophenyl)pyridine has been reported using several methods. One common approach involves the condensation of 2-chloro-6-formylphenol with 2-amino-6-methylpyridine followed by chlorination to introduce the trichloromethyl groups. Another method involves the reaction of 2-chloro-6-formylphenol with 4-amino-pyridine in the presence of a suitable catalyst. These synthetic routes provide researchers with flexible options to produce this compound on a laboratory scale or for larger-scale applications.

The safety profile of 4-Amino-3,5-bis(2,3,5-trichlorophenyl)pyridine is an important consideration for its use in pharmaceutical research. While no major toxicological concerns have been reported for this compound to date, it is essential to conduct thorough safety assessments before advancing it to clinical trials or commercial use. Preclinical studies have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models.

In conclusion, 4-Amino-3,5-bis(2,3,5-trichlorophenyl)pyridine (CAS No. 1361650-11-4) is a promising compound with a unique molecular structure that offers potential applications in pharmaceutical research. Its anti-inflammatory and anticancer properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its biological activities and optimize its synthesis methods to facilitate its use in various scientific and medical applications.